Cas no 1240057-29-7 (4,4-difluoropiperidine-1-carbonyl chloride)

• Product Name: 4,4-difluoropiperidine-1-carbonyl chloride
• CAS No: 1240057-29-7
• MF: C₆H₈ClF₂NO
• MW: 183.583627700806
• CID: 4579753
• PubChem ID: 55263424
• Update Time: 2025-05-25

4,4-difluoropiperidine-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoropiperidine-1-carbonyl chloride

• Inchi： 1S/C6H8ClF2NO/c7-5(11)10-3-1-6(8,9)2-4-10/h1-4H2
• InChI Key： RPHJHOPWXUSUTF-UHFFFAOYSA-N
• SMILES： C(Cl)(N1CCC(F)(F)CC1)=O

Computed Properties

• Exact Mass: 183.0262479g/mol
• Monoisotopic Mass: 183.0262479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4,4-difluoropiperidine-1-carbonyl chloride

4,4-Difluoropiperidine-1-Carbonyl Chloride: A Comprehensive Overview

4,4-Difluoropiperidine-1-carbonyl chloride (CAS No. 1240057-29-7) is a highly specialized chemical compound with significant applications in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with two fluorine atoms at the 4-position and a carbonyl chloride group at the 1-position. The presence of fluorine atoms introduces distinct electronic and steric properties, making this compound a valuable building block in modern chemical research.

The synthesis of 4,4-difluoropiperidine-1-carbonyl chloride involves a series of intricate chemical reactions, including nucleophilic substitution, Friedel-Crafts alkylation, and subsequent chlorination. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes, aligning with the growing demand for sustainable chemical manufacturing. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most notable applications of 4,4-difluoropiperidine-1-carbonyl chloride is in the development of advanced polymers and coatings. The compound's reactivity with nucleophiles such as alcohols and amines makes it an ideal precursor for forming amides and esters. These derivatives are widely used in the formulation of high-performance materials with enhanced thermal stability and mechanical strength. For instance, recent studies have demonstrated its utility in creating polyurethanes with superior adhesion properties for aerospace applications.

In the pharmaceutical industry, 4,4-difluoropiperidine-1-carbonyl chloride has emerged as a key intermediate in drug discovery programs targeting central nervous system disorders. Its ability to modulate GABA receptor activity has led to promising leads in the development of anxiolytics and anticonvulsants. Additionally, its fluorinated structure contributes to improved pharmacokinetic profiles, enhancing bioavailability and reducing toxicity.

The electronic properties of 4,4-difluoropiperidine-1-carbonyl chloride have also made it a subject of interest in electrochemical research. Recent investigations into its use as an electrolyte additive in lithium-ion batteries have shown potential for improving energy density and cycle stability. The compound's ability to stabilize electrode surfaces through fluorine-induced passivation layers has been particularly advantageous in high-voltage battery systems.

From an environmental perspective, the development of efficient recycling methods for 4,4-difluoropiperidine-1-carbonyl chloride is a critical area of ongoing research. Researchers are exploring catalytic degradation pathways that utilize biodegradable catalysts to minimize waste generation during large-scale production. These efforts are part of a broader initiative to promote circular economy principles within the chemical industry.

In conclusion, 4,4-difluoropiperidine-1-carbonyl chloride (CAS No. 1240057-29-7) stands as a testament to the ingenuity of modern chemical synthesis and its diverse applications across multiple industries. As research continues to uncover new functionalities and optimize existing processes, this compound will undoubtedly remain at the forefront of innovative material development.